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Compound of Interest

Compound Name:
3-Fluoro-5-methylpyridine-2-

carboxylic acid

Cat. No.: B1529583 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 3-Fluoro-5-methylpyridine-2-
carboxylic Acid

Disclaimer: This document has been prepared to provide a comprehensive overview of the

potential safety and handling requirements for 3-Fluoro-5-methylpyridine-2-carboxylic acid.

As of the time of this writing, a specific, verified Safety Data Sheet (SDS) for this exact

chemical isomer was not publicly available. Therefore, the following guidance is synthesized

from the safety data of structurally analogous compounds, including isomers and molecules

with similar functional groups. This approach is predicated on the scientific principle that the

primary hazards of a chemical are determined by its constituent functional groups—in this

case, a fluorinated pyridine ring and a carboxylic acid moiety. Researchers and drug

development professionals should treat this information as a baseline and exercise caution,

implementing protocols that meet or exceed the recommendations outlined herein.

Section 1: Hazard Identification and Classification
The primary hazards associated with substituted pyridine carboxylic acids stem from their

irritant properties and potential toxicity. Based on the Globally Harmonized System (GHS)

classifications of close structural isomers like 2-Fluoro-3-methylpyridine-5-carboxylic acid and

5-Bromo-3-methylpyridine-2-carboxylic acid, 3-Fluoro-5-methylpyridine-2-carboxylic acid
should be handled as a hazardous substance with the following anticipated classifications.[1][2]
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Anticipated GHS Hazard Classification
Hazard Class Hazard Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[2]

Serious Eye

Damage/Eye Irritation
Category 2A H319

Causes serious eye

irritation.[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation.[2]

Acute Toxicity, Oral

(Assumed)
Category 4 H302

Harmful if swallowed.

[3][4]

Causality: The carboxylic acid group can act as a potent irritant to skin and mucous

membranes. The pyridine ring system, particularly when halogenated, can contribute to

respiratory tract irritation and systemic toxicity if absorbed. The "harmful if swallowed"

classification is included as a precautionary measure based on data for the parent compound,

pyridine-2-carboxylic acid.[3]

Section 2: Safe Handling and Personal Protective
Equipment (PPE)
A proactive and layered approach to safety is paramount when handling this compound. The

core principle is to prevent all routes of exposure: dermal, ocular, and inhalation.

Engineering Controls
The primary line of defense is to handle the material within a properly functioning chemical

fume hood. This is non-negotiable. The fume hood contains vapors and fine particulates,

preventing inhalation, which is a key risk due to the compound's potential to cause respiratory

irritation.[2] Emergency eyewash stations and safety showers must be immediately accessible

in the laboratory.[1]

Personal Protective Equipment (PPE) Protocol
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A full complement of PPE is mandatory. The selection of specific PPE should be guided by a

risk assessment, but the following represents the minimum standard.

Eye and Face Protection: Chemical safety goggles are required at all times. If there is a risk

of splashing, a face shield should be worn in addition to goggles.[2]

Skin Protection:

Gloves: Nitrile gloves are a suitable initial choice. However, for prolonged handling or in

the event of a spill, it is crucial to consult a glove compatibility chart. Double-gloving can

provide an additional layer of protection. Always inspect gloves for tears or degradation

before use.

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Respiratory Protection: When handling the solid material outside of a fume hood (a practice

that should be avoided) or if dust generation is unavoidable, a NIOSH-approved respirator

with a particulate filter (e.g., N95) is necessary.[2]
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Diagram 1: PPE Selection Logic
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Caption: Diagram 1: PPE Selection Logic
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Section 3: Storage and Stability
Proper storage is critical to maintaining the compound's integrity and preventing hazardous

situations.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5]

Incompatibilities: Keep away from strong oxidizing agents.[2] The carboxylic acid

functionality may also react with strong bases.

Hazardous Decomposition Products: In the event of a fire, thermal decomposition can

produce hazardous gases including carbon monoxide, carbon dioxide, nitrogen oxides

(NOx), and highly toxic hydrogen fluoride.[2][5]

Section 4: Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove all contaminated clothing. Immediately wash the affected area with

plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.

[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration. Seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[6]

Section 5: Accidental Release and Disposal
A well-defined plan for spills and waste disposal is essential for laboratory safety and

environmental compliance.

Accidental Release Measures
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In the event of a spill, the primary objectives are to contain the material, protect personnel, and

decontaminate the area.

Diagram 2: Spill Response Protocol

Spill Detected

Evacuate immediate area
Alert others

Don appropriate PPE:
- Respirator

- Double Gloves
- Goggles & Face Shield

Assess Spill Size
(Small vs. Large)

Small Spill:
Cover with inert absorbent

(e.g., vermiculite)

Small

Large Spill:
Contact Emergency Personnel
& Environmental Health/Safety

Large

Carefully sweep or scoop
into a sealed container

Decontaminate area
with appropriate solvent

Label container as
hazardous waste

and arrange for disposal

Spill Secured
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Caption: Diagram 2: Spill Response Protocol

Waste Disposal
Chemical waste must be handled in accordance with all local, state, and federal regulations.

Procedure: Dispose of the material and any contaminated items in a designated, labeled

hazardous waste container. Do not mix with other waste streams.

Vendor: Utilize a licensed professional waste disposal service to manage the final disposal.

Under no circumstances should this material be disposed of down the drain or in regular

trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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